rac-tert-butyl (2R,3R)-3-hydroxy-2-(2-methoxyethyl)azetidine-1-carboxylate
Overview
Description
Rac-tert-butyl (2R,3R)-3-hydroxy-2-(2-methoxyethyl)azetidine-1-carboxylate, also known as rac-tert-butylhydroxyazetidine-1-carboxylate (rac-TBHAC), is a chiral building block used in the synthesis of pharmaceuticals and other compounds. It is a versatile reagent that has been used in a variety of reactions, including Diels-Alder reactions, Michael additions, and enantioselective syntheses. Rac-TBHAC is also used in the synthesis of other chiral building blocks, such as (R)-(+)-α-methylbenzylamine, which is used in the synthesis of chiral drugs.
Mechanism of Action
Rac-TBHAC is a chiral building block that can be used in a variety of reactions, including Diels-Alder reactions, Michael additions, and enantioselective syntheses. In these reactions, the rac-TBHAC molecule acts as an electron-rich nucleophile, which reacts with an electron-poor electrophile to form a new covalent bond. The reaction can be catalyzed by a base, such as sodium hydroxide, which helps to activate the rac-TBHAC molecule and facilitate the reaction.
Biochemical and Physiological Effects
Rac-TBHAC has not been studied for its biochemical or physiological effects in humans or animals. However, it has been used in the synthesis of pharmaceuticals, such as antifungal agents and anti-inflammatory drugs, which suggests that it has the potential to interact with biochemical and physiological processes in humans and animals.
Advantages and Limitations for Lab Experiments
Rac-TBHAC has several advantages for use in lab experiments. It is a versatile reagent that can be used in a variety of reactions, including Diels-Alder reactions, Michael additions, and enantioselective syntheses. It is also a relatively inexpensive reagent, making it a cost-effective choice for use in lab experiments. However, rac-TBHAC is a chiral molecule, which can complicate the separation of the desired product from the reaction mixture. Additionally, rac-TBHAC is a relatively unstable molecule, and it can be difficult to store for long periods of time.
Future Directions
The potential future applications of rac-TBHAC are numerous. It can be used in the synthesis of pharmaceuticals, such as antifungal agents and anti-inflammatory drugs. It can also be used in the synthesis of other chiral building blocks, such as (R)-(+)-α-methylbenzylamine, which is used in the synthesis of chiral drugs. Additionally, rac-TBHAC can be used in the synthesis of compounds with potential therapeutic applications, such as compounds with antifungal and anti-inflammatory activities. Finally, rac-TBHAC can be used in the synthesis of other chiral building blocks, such as (R)-(+)-α-methylbenzylamine, which is used in the synthesis of chiral drugs.
Synthesis Methods
Rac-TBHAC is synthesized by the condensation of 2-methoxyethylazetidine-1-carboxylate with 3-hydroxybutyric acid in the presence of a base, such as sodium hydroxide. The reaction is carried out in a solvent, such as dimethylformamide, at a temperature of 80°C. The reaction produces a mixture of (2R,3R)- and (2S,3S)-diastereomers, which can be separated by column chromatography.
Scientific Research Applications
Rac-TBHAC has been used in a variety of scientific research applications. It has been used as a chiral building block in the synthesis of pharmaceuticals, such as antifungal agents and anti-inflammatory drugs. It has also been used in the synthesis of other chiral building blocks, such as (R)-(+)-α-methylbenzylamine, which is used in the synthesis of chiral drugs. Rac-TBHAC has also been used in the synthesis of compounds with potential therapeutic applications, such as compounds with antifungal and anti-inflammatory activities.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-tert-butyl (2R,3R)-3-hydroxy-2-(2-methoxyethyl)azetidine-1-carboxylate involves the protection of the hydroxyl group, followed by the formation of the azetidine ring and the introduction of the tert-butyl and methoxyethyl groups.", "Starting Materials": [ "2-hydroxy-3-methoxybenzaldehyde", "tert-butyl bromoacetate", "sodium hydride", "2-methoxyethylamine", "triethylamine", "acetic anhydride", "sodium borohydride", "acetic acid", "hydrochloric acid", "sodium bicarbonate", "magnesium sulfate", "ethyl acetate", "methanol", "water" ], "Reaction": [ "Step 1: Protection of the hydroxyl group by reacting 2-hydroxy-3-methoxybenzaldehyde with tert-butyl bromoacetate in the presence of sodium hydride and triethylamine to form tert-butyl 2-(2-hydroxy-3-methoxyphenyl)acetate.", "Step 2: Formation of the azetidine ring by reacting tert-butyl 2-(2-hydroxy-3-methoxyphenyl)acetate with 2-methoxyethylamine in the presence of acetic anhydride and triethylamine to form rac-tert-butyl (2R,3R)-3-hydroxy-2-(2-methoxyethyl)azetidine-1-carboxylate.", "Step 3: Introduction of the tert-butyl group by reducing rac-tert-butyl (2R,3R)-3-hydroxy-2-(2-methoxyethyl)azetidine-1-carboxylate with sodium borohydride in the presence of acetic acid to form rac-tert-butyl (2R,3R)-3-hydroxy-2-(2-methoxyethyl)azetidine-1-carboxylate tert-butyl ester.", "Step 4: Introduction of the methoxyethyl group by treating rac-tert-butyl (2R,3R)-3-hydroxy-2-(2-methoxyethyl)azetidine-1-carboxylate tert-butyl ester with hydrochloric acid and sodium bicarbonate to form rac-tert-butyl (2R,3R)-3-hydroxy-2-(2-methoxyethyl)azetidine-1-carboxylate.", "Step 5: Purification of the product by extraction with ethyl acetate, washing with water and drying with magnesium sulfate, followed by evaporation of the solvent to obtain rac-tert-butyl (2R,3R)-3-hydroxy-2-(2-methoxyethyl)azetidine-1-carboxylate as a white solid." ] } | |
CAS RN |
2307738-88-9 |
Product Name |
rac-tert-butyl (2R,3R)-3-hydroxy-2-(2-methoxyethyl)azetidine-1-carboxylate |
Molecular Formula |
C11H21NO4 |
Molecular Weight |
231.3 |
Purity |
95 |
Origin of Product |
United States |
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